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Introduction
PBDTTT-EFT (Poly[4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b;4,5-b’]dithiophene-2,6-

diyl-alt-(4-(2-ethylhexyl)-3-fluorothieno[3,4-b]thiophene-)-2-carboxylate-2-yl)-2,6-diyl]) is a

prominent low bandgap conjugated polymer widely utilized in high-performance organic

photovoltaic (OPV) and organic field-effect transistor (OFET) applications. A critical parameter

governing the efficiency of devices based on this material is its charge carrier mobility, which

dictates the ease with which electrons and holes are transported through the semiconductor.

This technical guide provides a comprehensive overview of the key techniques employed to

measure the charge carrier mobility of PBDTTT-EFT, complete with detailed experimental

protocols and a summary of reported mobility values.

Data Presentation: Charge Carrier Mobility of
PBDTTT-EFT
The charge carrier mobility of PBDTTT-EFT can be determined using various techniques, with

Space-Charge Limited Current (SCLC) and Field-Effect Transistor (FET) measurements being
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the most prevalent. The following table summarizes reported mobility values for PBDTTT-EFT.

It is important to note that mobility is highly dependent on factors such as the measurement

technique, device architecture, processing conditions, and whether the polymer is in a pristine

state or blended with other materials.

Measurement
Technique

Carrier Type Mobility (cm²/Vs) Material System

Space-Charge Limited

Current (SCLC)
Hole 6.4 x 10⁻⁴

PBDTTT-EFT blended

with a perylene

diimide (PDI)

derivative[1]

Space-Charge Limited

Current (SCLC)
Electron 1.2 x 10⁻⁵

PBDTTT-EFT blended

with a perylene

diimide (PDI)

derivative[1]

Note: Data for pristine PBDTTT-EFT mobility is not readily available in the reviewed literature.

The provided SCLC data is for a blend, which can influence the charge transport

characteristics.

Experimental Protocols
Detailed methodologies are crucial for obtaining reliable and reproducible charge carrier

mobility measurements. Below are protocols for the two primary techniques: SCLC and OFET

measurements.

Space-Charge Limited Current (SCLC) Method
The SCLC method is a widely used technique to determine the bulk charge carrier mobility of a

material.[2] It involves fabricating single-carrier devices (hole-only or electron-only) and

analyzing their current density-voltage (J-V) characteristics. In the SCLC regime, the current is

dominated by the injected charge carriers, and the mobility can be extracted from the square-

law dependence of the current on the voltage.

Experimental Workflow for SCLC Device Fabrication and Measurement:
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Caption: Workflow for SCLC device fabrication and mobility measurement.

Detailed Protocol for Hole-Only SCLC Device:

Substrate Cleaning: Sequentially sonicate pre-patterned Indium Tin Oxide (ITO) coated glass

substrates in a detergent solution, deionized water, acetone, and isopropanol for 15 minutes

each. Dry the substrates with a nitrogen gun.

Surface Treatment: Treat the cleaned ITO substrates with UV-ozone for 15 minutes to

enhance the work function and improve the hole injection efficiency.

Hole Transport Layer (HTL) Deposition: Spin-coat a layer of PEDOT:PSS (poly(3,4-

ethylenedioxythiophene) polystyrene sulfonate) onto the ITO substrate and anneal according

to the manufacturer's specifications. This layer facilitates hole injection and blocks electron

injection.

Active Layer Preparation: Prepare a solution of PBDTTT-EFT in a suitable solvent such as

chlorobenzene or o-dichlorobenzene at a concentration of 5-10 mg/mL. Stir the solution at

an elevated temperature (e.g., 60°C) for several hours to ensure complete dissolution.

Active Layer Deposition: Spin-coat the PBDTTT-EFT solution onto the PEDOT:PSS layer in

an inert atmosphere (e.g., a nitrogen-filled glovebox). The spin speed and time should be

optimized to achieve a film thickness of 100-200 nm. Anneal the film at a temperature

typically between 80-120°C to remove residual solvent and improve morphology.

Top Electrode Deposition: Thermally evaporate a high work function top electrode, such as

Molybdenum trioxide (MoO₃) followed by Silver (Ag), through a shadow mask to define the

active area of the device.

Measurement: Measure the current density-voltage (J-V) characteristics of the device in a

dark, inert environment using a source-measure unit.

Mobility Extraction: Fit the J-V curve to the Mott-Gurney law for the SCLC regime: J = (9/8) *

ε₀ * εᵣ * µ * (V²/L³) where J is the current density, ε₀ is the permittivity of free space, εᵣ is the

relative dielectric constant of the material, µ is the charge carrier mobility, V is the effective

voltage, and L is the thickness of the active layer.
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Organic Field-Effect Transistor (OFET) Method
The OFET method measures the charge carrier mobility in the accumulation layer at the

semiconductor-dielectric interface. It provides information on the lateral charge transport

properties, which are crucial for transistor applications. A common device architecture is the

bottom-gate, top-contact (BGTC) configuration.

Experimental Workflow for OFET Fabrication and Measurement:

Caption: Workflow for OFET fabrication and mobility measurement.

Detailed Protocol for Bottom-Gate, Top-Contact (BGTC) OFET:

Substrate Preparation: Use a heavily n-doped silicon wafer with a thermally grown silicon

dioxide (SiO₂) layer as the gate electrode and gate dielectric, respectively. Clean the

substrate using the same procedure as for the SCLC devices.

Dielectric Surface Treatment: To improve the film quality and device performance, treat the

SiO₂ surface with a self-assembled monolayer (SAM) such as hexamethyldisilazane (HMDS)

or octadecyltrichlorosilane (OTS). This can be done by vapor deposition or solution

processing.

Active Layer Preparation and Deposition: Prepare the PBDTTT-EFT solution as described in

the SCLC protocol. Spin-coat the solution onto the treated SiO₂ surface in an inert

atmosphere. Optimize the spin coating parameters to achieve a thin, uniform film (typically

30-50 nm).

Thermal Annealing: Anneal the PBDTTT-EFT film to promote molecular ordering and

improve charge transport. Typical annealing temperatures are in the range of 100-150°C for

10-30 minutes.

Source and Drain Electrode Deposition: Thermally evaporate the source and drain

electrodes (e.g., Gold) through a shadow mask onto the PBDTTT-EFT film. The channel

length (L) and width (W) are defined by the shadow mask.

OFET Characterization: Measure the output characteristics (Drain Current, I_D vs. Drain-

Source Voltage, V_DS at various Gate-Source Voltages, V_GS) and transfer characteristics
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(I_D vs. V_GS at a constant V_DS) using a semiconductor parameter analyzer in an inert

environment.

Mobility Extraction: The field-effect mobility (µ_FET) can be calculated from the transfer

curve in the saturation regime using the following equation: I_D = (W / 2L) * µ_FET * C_i *

(V_GS - V_th)² where C_i is the capacitance per unit area of the gate dielectric and V_th is

the threshold voltage.

Signaling Pathways and Logical Relationships
The charge transport in a polymer semiconductor like PBDTTT-EFT is a complex process

influenced by multiple factors. The following diagram illustrates the key relationships between

the material's properties, processing, and the resulting charge carrier mobility.
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Caption: Factors influencing charge carrier mobility in PBDTTT-EFT.
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Conclusion
The accurate measurement of charge carrier mobility is fundamental to understanding and

optimizing the performance of PBDTTT-EFT-based electronic devices. This guide has provided

an in-depth overview of the SCLC and OFET methodologies, including detailed experimental

protocols and a summary of reported mobility data. By carefully controlling the experimental

conditions and understanding the interplay between material properties, processing, and thin-

film morphology, researchers can obtain reliable mobility values, paving the way for the

development of more efficient organic electronic devices. Further research is encouraged to

establish a more comprehensive dataset for the charge carrier mobility of pristine PBDTTT-EFT
using various characterization techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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